Cas no 1185102-88-8 (Imidazol-1-yl-acetic Acid-d2 Hydrochloride)
1185102-88-8 structure
Product Name:Imidazol-1-yl-acetic Acid-d2 Hydrochloride
CAS No:1185102-88-8
MF:C5H7ClN2O2
MW:164.586603403091
CID:1060683
PubChem ID:45039554
Update Time:2025-07-28
Imidazol-1-yl-acetic Acid-d2 Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Imidazol-1-yl-acetic Acid-d2 Hydrochloride
- 2-(4,5-dideuterioimidazol-1-yl)acetic acid,hydrochloride
- 1185102-88-8
- [(4,5-~2~H_2_)-1H-Imidazol-1-yl]acetic acid--hydrogen chloride (1/1)
- DTXSID90662035
- 2-(4,5-dideuterioimidazol-1-yl)acetic acid;hydrochloride
-
- Inchi: 1S/C5H6N2O2.ClH/c8-5(9)3-7-2-1-6-4-7;/h1-2,4H,3H2,(H,8,9);1H/i1D,2D;
- InChI Key: JKZJSYXGKHQHRA-PRDLOPAJSA-N
- SMILES: Cl.OC(CN1C=NC([2H])=C1[2H])=O
Computed Properties
- Exact Mass: 164.03200
- Monoisotopic Mass: 164.0321587g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Solubility: Methanol, Water
- PSA: 55.12000
- LogP: 0.76970
Imidazol-1-yl-acetic Acid-d2 Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I385602-10mg |
Imidazol-1-yl-acetic Acid-d2 Hydrochloride |
1185102-88-8 | 10mg |
140.00 | 2021-08-04 | ||
| TRC | I385602-100mg |
Imidazol-1-yl-acetic Acid-d2 Hydrochloride |
1185102-88-8 | 100mg |
1100.00 | 2021-08-04 | ||
| TRC | I385602-5mg |
Imidazol-1-yl-acetic Acid-d2 Hydrochloride |
1185102-88-8 | 5mg |
$184.00 | 2023-05-18 | ||
| TRC | I385602-25mg |
Imidazol-1-yl-acetic Acid-d2 Hydrochloride |
1185102-88-8 | 25mg |
$839.00 | 2023-05-18 | ||
| TRC | I385602-50mg |
Imidazol-1-yl-acetic Acid-d2 Hydrochloride |
1185102-88-8 | 50mg |
$ 1200.00 | 2023-09-07 |
Imidazol-1-yl-acetic Acid-d2 Hydrochloride Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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